![molecular formula C32H48O5 B1655413 11-Oxoursolic acid acetate CAS No. 35959-01-4](/img/structure/B1655413.png)
11-Oxoursolic acid acetate
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Overview
Description
11-Oxoursolic acid acetate is a natural product found in Bursera linanoe and Bursera penicillata with data available.
Scientific Research Applications
Metabolic Tracer Development and Use
One of the applications of 11-Oxoursolic acid acetate is in the development of metabolic tracers. For example, Carbon-11 labeled acetate ([1-11C]acetate), a derivative of this compound, has been validated as a tracer for oxidative metabolism in positron emission tomography (PET) studies. This tracer allows for the assessment of myocardial oxygen consumption and blood flow, providing valuable insights into cardiac function and health (Sun et al., 1998). Similarly, [1-11C]acetate has been used for noninvasive determination of cardiac oxygen consumption by PET, showing potential for clinical and experimental applications in understanding and diagnosing myocardial diseases (Armbrecht et al., 1989).
Cancer Research and Imaging
In the context of cancer research, this compound derivatives, like [11C]Acetate, show promise in tumor imaging. Studies have investigated the uptake of [11C]Acetate in prostate cancer, indicating its potential for tumor identification and possibly differentiating between neoplastic and non-neoplastic tissues (Oyama et al., 2002). This tracer has been explored for its sensitivity in detecting prostate cancer compared to other imaging agents like [18F]FDG PET.
Investigation of Oxidative Metabolism
This compound derivatives have been used to study oxidative metabolism in various contexts. For instance, [1-11C]acetate PET imaging has been employed to investigate astrocytic oxidative metabolism in both rats and humans (Wyss et al., 2009). These studies provide insights into the metabolic activities of astrocytes during brain activation. Moreover, [1-11C]acetate has been validated as a tracer for assessing oxidative metabolism in the renal cortex, demonstrating its utility in exploring renal oxidative metabolism (Juillard et al., 2007).
properties
CAS RN |
35959-01-4 |
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Molecular Formula |
C32H48O5 |
Molecular Weight |
512.7 g/mol |
IUPAC Name |
(1S,2R,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bS)-10-acetyloxy-1,2,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,5,6,6a,7,8,8a,10,11,12,14b-tetradecahydropicene-4a-carboxylic acid |
InChI |
InChI=1S/C32H48O5/c1-18-9-14-32(27(35)36)16-15-30(7)21(25(32)19(18)2)17-22(34)26-29(6)12-11-24(37-20(3)33)28(4,5)23(29)10-13-31(26,30)8/h17-19,23-26H,9-16H2,1-8H3,(H,35,36)/t18-,19+,23+,24+,25+,26-,29+,30-,31-,32+/m1/s1 |
InChI Key |
XDHCWTUZCOFKRH-CIKBGXLUSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC(=O)[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)OC(=O)C)C)C)[C@@H]2[C@H]1C)C)C(=O)O |
SMILES |
CC1CCC2(CCC3(C(=CC(=O)C4C3(CCC5C4(CCC(C5(C)C)OC(=O)C)C)C)C2C1C)C)C(=O)O |
Canonical SMILES |
CC1CCC2(CCC3(C(=CC(=O)C4C3(CCC5C4(CCC(C5(C)C)OC(=O)C)C)C)C2C1C)C)C(=O)O |
Origin of Product |
United States |
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